Cas no 6280-02-0 (3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane)

• Product name: 3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
• CAS No: 6280-02-0
• MF: C₄₀H₆₆S
• MW: 579.01705121994
• CID: 957961
• PubChem ID: 223406

3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
• 3-[2-(2-phenylethyl)dodecylsulfanylmethyl]tridecylbenzene
• 1,1'-[sulfanediylbis(methanediyltridecane-3,1-diyl)]dibenzene
• AC1L5CJ9
• AC1Q7E5R
• AG-K-63087
• AR-1B4238
• CTK5B6095
• KST-1B7509
• NSC11035
• NSC-11035
• DTXSID20279019
• 6280-02-0

• Inchi： InChI=1S/C40H66S/c1-3-5-7-9-11-13-15-19-29-39(33-31-37-25-21-17-22-26-37)35-41-36-40(34-32-38-27-23-18-24-28-38)30-20-16-14-12-10-8-6-4-2/h17-18,21-28,39-40H,3-16,19-20,29-36H2,1-2H3
• InChI Key： MDZMQLOGTWBGEZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CCC1=CC=CC=C1)CSCC(CCCCCCCCCC)CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 578.48888
• Monoisotopic Mass: 578.489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 28
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• XLogP3: 16.5

Experimental Properties

• Density: 0.923
• Boiling Point: 658.6°C at 760 mmHg
• Flash Point: 333.2°C
• Refractive Index: 1.513
• PSA: 0
• LogP: 13.27920